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Compound of Interest

Compound Name:
1-Chloro-3-methoxy-5-

nitrobenzene

CAS No.: 55910-07-1

Cat. No.: B2937181 Get Quote

Critical Identity Verification & Safety Alert
STOP AND VERIFY: There is a frequent database conflict regarding the CAS number for this

specific isomer.

Target Compound: 1-Chloro-3-methoxy-5-nitrobenzene (also known as 3-Chloro-5-

nitroanisole).

Correct CAS:55910-07-1 (Primary identifier for this specific isomer).

Warning: Some internal inventories may incorrectly index this under 10258-54-5, which

corresponds to 2-Methoxyethyl cyanoacetate. These are chemically distinct with different

reactivity profiles. Verify your container label structure before proceeding.

Chemical Profile

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b2937181?utm_src=pdf-interest
https://www.benchchem.com/product/b2937181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2937181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification Operational Implication

CAS Number 55910-07-1 Use this for waste manifesting.

Molecular Formula C₇H₆ClNO₃
Halogenated waste stream

required.

Molecular Weight 187.58 g/mol N/A

Physical State Solid (Crystalline)
Dust explosion hazard if

dry/ground.

Key Hazards Toxic, Irritant, Energetic
Potential methemoglobinemia

agent; thermal instability.

Hazard Assessment & Causality
To dispose of this chemical safely, you must understand the "why" behind the protocols. This

compound possesses two functional groups that dictate its waste lifecycle:

The Nitro Group (-NO₂):

Risk: While mono-nitro compounds are generally more stable than di- or tri-nitro

derivatives (like TNT), they are still energetically unstable. They can decompose

exothermically if heated under confinement.

Protocol: Never dispose of this in "General Trash" or mix with strong oxidizers/reducers, as

this can trigger rapid decomposition.

The Chlorine Atom (-Cl):

Risk: Upon combustion, this molecule releases Hydrogen Chloride (HCl) gas. If

incinerated in a standard facility without scrubbers, it contributes to acid rain and

equipment corrosion.

Protocol: This mandates the "Halogenated Waste" stream. Standard hydrocarbon

incinerators cannot legally or safely process this.

Disposal Workflow & Decision Matrix
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The following logic gate ensures you select the correct waste stream based on the physical

state of the material.

Start: Assess Material State

Is the material Solid?

Solid Waste Path

Yes

Liquid/Solution Path

No (In Solution)

Pack in HDPE Wide-Mouth Jar
(Do NOT use metal)

Label: 'Toxic Solid, Organic, Halogenated'
(List specific chemical name)

Final Disposal:
High-Temp Incineration w/ HCl Scrubbing

Is solvent Halogenated?
(e.g., DCM, Chloroform)

Stream A: Halogenated Solvents
(Preferred)

Yes

Stream B: Non-Halogenated
(Requires explicit 'Halogen' tag)

No

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 1-Chloro-3-methoxy-5-nitrobenzene based on

physical state.

Detailed Operational Procedures
Scenario A: Disposal of Pure Solid (Excess Reagent)
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid glass if

possible to prevent breakage-induced spills. Never use metal containers (nitro compounds

can react with certain metals to form shock-sensitive salts).

Dampening (Optional but Recommended): If the powder is very fine and dry, add a small

amount of inert solvent (like mineral oil) to wet it down. This reduces the risk of dust

explosions and inhalation during handling.

Labeling:

Primary Tag: Hazardous Waste - Solid.

Constituents: Write "1-Chloro-3-methoxy-5-nitrobenzene".

Hazard Checkboxes: Check "Toxic" and "Irritant".

Storage: Store in a secondary containment bin until pickup. Keep away from heat sources.

Scenario B: Disposal of Solutions (Reaction Mixtures)
Segregation: Pour into the Halogenated Solvent carboy (usually red or yellow tagged in most

labs).

Why? Even if dissolved in Methanol (non-halogenated), the presence of the Chloro-group

contaminates the entire mixture, legally reclassifying it as halogenated waste.

Compatibility Check: Ensure the waste container does not contain strong alkalis (bases) or

strong oxidizers (peroxides). Nitroaromatics are stable in acid but can form unstable

condensates in strongly basic conditions.

Scenario C: Spill Cleanup (Immediate Action)
PPE: Double nitrile gloves, lab coat, and safety goggles. If powder is airborne, use an N95 or

P100 respirator.

Containment:

Solid: Do not sweep dry. Cover with wet paper towels or oil-treated sweeping compound to

suppress dust. Scoop into a waste jar.
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Liquid: Absorb with vermiculite or clay cat litter. Do not use paper towels for large liquid

spills of nitro compounds, as drying out can create flammable solids.

Decontamination: Wash the surface with a mild detergent and water. Collect the rinse water

as hazardous waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2937181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

